![molecular formula C7H16ClNO3 B2741442 2-[2-(Dimethylamino)ethoxy]propanoic acid;hydrochloride CAS No. 2248283-15-8](/img/structure/B2741442.png)
2-[2-(Dimethylamino)ethoxy]propanoic acid;hydrochloride
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Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H15NO3.ClH/c1-6(7(9)10)11-5-4-8(2)3;/h6H,4-5H2,1-3H3,(H,9,10);1H . This indicates that the compound has a dimethylamino group and an ethoxy group attached to a propanoic acid backbone. The presence of the hydrochloride indicates that it is a salt, which can influence its solubility and other physical properties.Physical And Chemical Properties Analysis
This compound has a molecular weight of 197.66 . It is a powder at room temperature . . It is stored at room temperature .Scientific Research Applications
Cosmetic and Therapeutic Formulations
Hydroxy acids, including 2-[2-(Dimethylamino)ethoxy]propanoic acid; hydrochloride, have been widely utilized in cosmetic and therapeutic formulations for their beneficial effects on the skin. These compounds are integral in treatments aimed at photoaging, acne, ichthyosis, rosacea, pigmentation disorders, and psoriasis. Their applications extend beyond cosmetic enhancements to therapeutic interventions, underscoring the versatility and efficacy of hydroxy acids in dermatologic care A. Kornhauser, S. Coelho, & V. Hearing, 2010.
Sustainable Chemistry
In the context of sustainable chemistry, derivatives of hydroxy acids, such as 2-[2-(Dimethylamino)ethoxy]propanoic acid; hydrochloride, are being explored for their potential in creating new polymers, functional materials, and alternative fuels from biomass. This exploration includes the synthesis of valuable chemicals like pyruvic acid, acrylic acid, 1,2-propanediol, and lactate ester through both chemical and biotechnological routes. The drive towards greener alternatives and the reduction of reliance on non-renewable resources highlight the importance of these studies in the development of sustainable industrial processes Chao Gao, Cuiqing Ma, & P. Xu, 2011.
Medical Diagnostics
2-[2-(Dimethylamino)ethoxy]propanoic acid; hydrochloride and related compounds have also found applications in medical diagnostics, particularly in the imaging of amyloid plaques associated with Alzheimer's disease. The development of amyloid imaging ligands has been a significant breakthrough in understanding the pathophysiological mechanisms and progression of Alzheimer's disease, enabling early detection and the evaluation of new therapies. This application underscores the compound's role in advancing medical diagnostics and treatment strategies for neurodegenerative diseases A. Nordberg, 2007 & 2008.
Safety and Hazards
properties
IUPAC Name |
2-[2-(dimethylamino)ethoxy]propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO3.ClH/c1-6(7(9)10)11-5-4-8(2)3;/h6H,4-5H2,1-3H3,(H,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTHZDQIQWAQAOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OCCN(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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